2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H25N5O3S/c1-6-7-15-23-18-17(20(28)26(5)21(29)25(18)4)19(24-15)30-11-16(27)22-14-9-8-12(2)10-13(14)3/h8-10H,6-7,11H2,1-5H3,(H,22,27)
• InChI Key: WROFJIOQEQMFHB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3=C(C=C(C=C3)C)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H25N5O3S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2,4-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(2,4-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Their Applications

Heterocyclic compounds, particularly those incorporating pyrimidine, pyrazole, and tetrazole rings, have been explored for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. These compounds often serve as key intermediates in the synthesis of more complex molecules with potential therapeutic applications.

• Synthesis and Biological Activity

  Novel heterocyclic compounds derived from reactions involving ketene and guanidine demonstrate the potential for creating complex molecules with unique structural features. These structures can be fundamental in drug discovery, contributing to the development of new therapeutic agents with specific biological activities (Banfield, Fallon, & Gatehouse, 1987).

• Antimicrobial and Anti-inflammatory Properties

  Compounds with pyrimidinone and oxazinone structures have shown significant antimicrobial activities, offering a basis for the development of new antibiotics and antifungal agents. Such research underscores the importance of heterocyclic compounds in addressing global health challenges related to infectious diseases (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Anticonvulsant Agents

  The exploration of thioacetamide derivatives of pyrimidines for their anticonvulsant properties highlights the potential of these compounds in neurological research. Such studies contribute to the ongoing search for more effective treatments for epilepsy and related disorders (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

• Synthesis Techniques

  Advanced synthesis techniques, including the use of microwave irradiation, have been applied to create novel heterocyclic compounds efficiently. These methods not only facilitate the rapid synthesis of complex molecules but also open new avenues for chemical research and pharmaceutical development (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).